Cas no 73931-66-5 (1-Naphthalenebutanoicacid, g-oxo-, ethyl ester)

• Product Name: 1-Naphthalenebutanoicacid, g-oxo-, ethyl ester
• CAS No: 73931-66-5
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD01320262
• CID: 576898
• PubChem ID: 233194
• Update Time: 2025-06-08

1-Naphthalenebutanoicacid, g-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenebutanoicacid, g-oxo-, ethyl ester
• Ethyl 4-(1-naphthyl)-4-oxobutyrate
• ethyl 4-naphthalen-1-yl-4-oxobutanoate
• ethyl 4-(1-naphthyl)-4-oxobutanoate
• ethyl 4-(naphthalen-1-yl)-4-oxobutanoate
• ETHYL4-(1-NAPHTHYL)-4-OXOBUTYRATE
• MFCD01320262
• DTXSID60283418
• NSC-31354
• AKOS005944129
• NSC31354
• NSC 31354
• 73931-66-5

• MDL： MFCD01320262
• Inchi： 1S/C16H16O3/c1-2-19-16(18)11-10-15(17)14-9-5-7-12-6-3-4-8-13(12)14/h3-9H,2,10-11H2,1H3
• InChI Key： XWRHWEPJARAHBP-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C1C=CC=C2C=CC=CC=12)=O)=O

Computed Properties

• Exact Mass: 256.11000
• Monoisotopic Mass: 256.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 419.3°C at 760 mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.577
• PSA: 43.37000
• LogP: 3.36580

Additional information on 1-Naphthalenebutanoicacid, g-oxo-, ethyl ester

Recent Advances in the Study of 1-Naphthalenebutanoicacid, g-oxo-, ethyl ester (CAS: 73931-66-5)

The compound 1-Naphthalenebutanoicacid, g-oxo-, ethyl ester (CAS: 73931-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique chemical properties of 1-Naphthalenebutanoicacid, g-oxo-, ethyl ester, which make it a promising candidate for the development of novel therapeutic agents. Researchers have successfully synthesized this compound using advanced organic chemistry techniques, and its structural characterization has been confirmed through spectroscopic methods such as NMR and mass spectrometry. The compound's stability and reactivity under various conditions have also been investigated, providing valuable insights for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-Naphthalenebutanoicacid, g-oxo-, ethyl ester exhibits significant inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent, with possible applications in the treatment of chronic inflammatory diseases. Additionally, the compound has shown moderate cytotoxicity against specific cancer cell lines, indicating its potential as a lead compound for anticancer drug development.

Further research has explored the pharmacokinetic properties of 1-Naphthalenebutanoicacid, g-oxo-, ethyl ester, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed that the compound has favorable bioavailability and metabolic stability, which are crucial factors for its development as a therapeutic agent. However, more extensive in vivo studies are needed to fully understand its safety and efficacy profiles.

In conclusion, 1-Naphthalenebutanoicacid, g-oxo-, ethyl ester (CAS: 73931-66-5) represents a promising compound with potential applications in drug discovery and development. Its unique chemical properties, combined with its demonstrated biological activity, make it a valuable subject for further research. Future studies should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its therapeutic potential in preclinical and clinical settings.